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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyproflanilide is a novel meta-diamide insecticide demonstrating significant efficacy against a

range of agricultural pests. Its unique mode of action and chemical structure make it a subject

of considerable interest for researchers in crop protection and insecticide development. This

technical guide provides a comprehensive overview of the chemical structure and known

properties of Cyproflanilide, including available data on its physicochemical, pharmacological,

and toxicological characteristics. The information is presented to support further research and

development in the field.

Chemical Structure and Identity
Cyproflanilide is chemically known as N-(2-bromo-4-(perfluoropropan-2-yl)-6-

(trifluoromethyl)phenyl)-3-(N-(cyclopropylmethyl)-4-fluorobenzamido)-2-fluorobenzamide.[1][2]

Its structure is characterized by a central fluorinated benzamide core with two distinct amide

linkages connecting to a brominated and fluorinated phenyl ring and a cyclopropylmethyl-

substituted aminobenzoyl group.

Table 1: Chemical Identification of Cyproflanilide
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Identifier Value

IUPAC Name

N-(2-bromo-4-(perfluoropropan-2-yl)-6-

(trifluoromethyl)phenyl)-3-(N-

(cyclopropylmethyl)-4-fluorobenzamido)-2-

fluorobenzamide[1][2]

CAS Number 2375110-88-4[1]

Molecular Formula C₂₈H₁₇BrF₁₂N₂O₂

Molecular Weight 721.34 g/mol

Canonical SMILES

C1CC1CN(C2=CC=C(C=C2)F)C(=O)C3=C(F)C

=CC=C3C(=O)NC4=C(Br)C=C(C=C4C(F)

(F)F)C(C(F)(F)F)(C(F)(F)F)F

InChI Key WULALRGFFYJWOL-UHFFFAOYSA-N

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Cyproflanilide are limited in

publicly available literature. The following table summarizes the available information.

Table 2: Physicochemical Properties of Cyproflanilide

Property Value

Physical State Solid

Melting Point Data not available

Boiling Point Data not available

Vapor Pressure Data not available

Solubility in Water Data not available

Solubility in Organic Solvents Data not available

Octanol-Water Partition Coefficient (logP) Data not available

pKa Data not available
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Pharmacological Properties and Mechanism of
Action
Cyproflanilide is classified as a Group 30 insecticide by the Insecticide Resistance Action

Committee (IRAC), acting as an allosteric modulator of GABA-gated chloride channels. This

mode of action is distinct from many other classes of insecticides.

Mechanism of Action Workflow

Cyproflanilide
(Pro-pesticide)

Metabolic Activation
(in insect) Active Metabolite GABA Receptor

(GABA-gated Cl- channel)
 Binds to allosteric site Chloride Ion Influx Blocks channel Hyperpolarization of Neuron Prevents Inhibition of

Nerve Signal Transmission
Paralysis and Death

of Insect

Click to download full resolution via product page

Figure 1. Proposed mechanism of action for Cyproflanilide.

Cyproflanilide itself is considered a pro-pesticide. Following ingestion or contact by the target

insect, it undergoes metabolic activation, likely through enzymatic processes, to its active form.

This active metabolite then binds to an allosteric site on the GABA receptor-chloride channel

complex in the insect's nervous system. This binding event blocks the influx of chloride ions

into the neuron, preventing hyperpolarization and disrupting normal nerve signal transmission.

The resulting hyperexcitation of the nervous system leads to paralysis and ultimately the death

of the insect.

Toxicological Profile
The toxicological profile of Cyproflanilide is still under investigation. Available data primarily

focuses on its insecticidal activity. Information on its toxicity to non-target organisms is limited.

Table 3: Acute Toxicity of Cyproflanilide
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Organism Test Type Value

Chilo suppressalis (Asiatic rice

borer), 3rd instar larvae
LD₁₀ 1.7 ng/larva

LD₃₀ 6.62 ng/larva

LD₅₀ 16.92 ng/larva

Mammals (Rat) Acute Oral LD₅₀ Data not available

Acute Dermal LD₅₀ Data not available

Acute Inhalation LC₅₀ Data not available

Birds Acute Oral LD₅₀ Data not available

Fish 96-hour LC₅₀ Data not available

Aquatic Invertebrates (Daphnia

sp.)
48-hour EC₅₀ Data not available

Algae 72-hour EC₅₀ Data not available

Honeybees Acute Contact LD₅₀ Data not available

Acute Oral LD₅₀ Data not available

Experimental Protocols
Detailed, standardized experimental protocols for the synthesis and analysis of Cyproflanilide
are not widely published. However, based on related literature for similar meta-diamide

compounds, the following methodologies can be inferred and adapted.

Synthesis of Cyproflanilide (Proposed)
The synthesis of Cyproflanilide likely involves a multi-step process. A plausible synthetic route

is outlined below, based on the synthesis of related derivatives.
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Synthesis of Intermediate A

Synthesis of Intermediate B

Final Condensation

2-Fluoro-3-nitrobenzoic acid

2-Fluoro-3-nitrobenzoyl chloride
+ SOCl₂

Thionyl chloride

4-Fluoro-N-(cyclopropylmethyl)aniline

3-(N-(cyclopropylmethyl)
-4-fluorobenzamido)aniline

+ ClC(O)C₆H₄F

4-Fluorobenzoyl chloride

Intermediate A

Amide Intermediate+ Amine (C2)

2-Bromo-4-(perfluoropropan-2-yl)
-6-(trifluoromethyl)aniline

Cyproflanilide+ Intermediate B

Click to download full resolution via product page

Figure 2. A plausible synthetic workflow for Cyproflanilide.

Methodology:
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Step 1: Synthesis of N-(2-bromo-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-2-fluoro-

3-nitrobenzamide. This intermediate is synthesized by reacting 2-bromo-4-(perfluoropropan-

2-yl)-6-(trifluoromethyl)aniline with 2-fluoro-3-nitrobenzoyl chloride in the presence of a base

such as N,N-diisopropylethylamine (DIPEA) and a catalyst like 4-dimethylaminopyridine

(DMAP) in a suitable solvent at elevated temperatures.

Step 2: Reduction of the Nitro Group. The nitro group of the resulting benzamide is then

reduced to an amino group using a reducing agent such as stannous chloride in a solvent

like ethanol.

Step 3: Acylation of the Amino Group. The newly formed amino group is subsequently

acylated with 4-fluoro-N-(cyclopropylmethyl)benzoyl chloride to yield the final product,

Cyproflanilide. The reaction is typically carried out in the presence of a base to neutralize

the HCl byproduct.

Purification: The final product would be purified using standard techniques such as column

chromatography on silica gel.

Insecticidal Bioassay (Larval Topical Application)
This protocol is a general guideline for assessing the insecticidal activity of Cyproflanilide
against lepidopteran larvae.

Methodology:

Test Compound Preparation: Prepare a stock solution of Cyproflanilide in a suitable solvent

(e.g., acetone). A series of dilutions are then made to obtain the desired test concentrations.

Insect Rearing: Rear the target insect species (e.g., Chilo suppressalis) under controlled

conditions of temperature, humidity, and photoperiod. Use third-instar larvae for the

bioassay.

Topical Application: Apply a small, precise volume (e.g., 0.5 µL) of each test solution to the

dorsal thorax of individual larvae using a micro-applicator. A control group is treated with the

solvent only.
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Incubation: After treatment, place the larvae individually in petri dishes containing an artificial

diet. Maintain the larvae under the same controlled conditions as for rearing.

Mortality Assessment: Assess larval mortality at specified time points (e.g., 24, 48, and 72

hours) after application. Larvae that are unable to move when prodded with a fine brush are

considered dead.

Data Analysis: Calculate the percentage mortality for each concentration and correct for

control mortality using Abbott's formula. Determine the LD₅₀, LD₃₀, and LD₁₀ values using

probit analysis.

Conclusion
Cyproflanilide is a promising new insecticide with a distinct mode of action that makes it a

valuable tool for insecticide resistance management. While its chemical structure and

mechanism of action are relatively well-understood, there is a significant need for more

comprehensive data on its physicochemical and toxicological properties. Further research to fill

these data gaps will be crucial for a complete understanding of its environmental fate, non-

target effects, and for the development of robust and safe application strategies in agriculture.

The experimental protocols outlined in this guide provide a foundation for researchers to

conduct further studies and contribute to the body of knowledge on this important insecticidal

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13465277#chemical-structure-and-properties-of-
cyproflanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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